Cas no 1394662-71-5 (3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride)

• Product Name: 3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride
• CAS No: 1394662-71-5
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• MDL: MFCD22392162
• CID: 4727234
• PubChem ID: 71756572
• Update Time: 2025-10-29

3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,5S,6R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride
• (1R,5S,6S)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride
• NE36545
• 3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride
• PS-18038
• 3-benzyl-3-azabicyclo[3.1.0]hexan-6-aminedihydrochloride
• 6-Amino-3-benzyl-3-azabicyclo[3.1.0]hexane Dihydrochloride
• MFCD22392162
• CS-0222654
• 3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride
• SY140221
• EN300-112097
• 1394662-71-5
• AKOS027251775

• MDL： MFCD22392162
• Inchi： 1S/C12H16N2.2ClH/c13-12-10-7-14(8-11(10)12)6-9-4-2-1-3-5-9;;/h1-5,10-12H,6-8,13H2;2*1H/t10-,11+,12?;;
• InChI Key： VJTOVUINSBVHRM-REAUUIMGSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)C[C@@H]2C([C@@H]2C1)N

Computed Properties

• Exact Mass: 260.0847040g/mol
• Monoisotopic Mass: 260.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride

Comprehensive Analysis of 3-Benzyl-3-azabicyclo[3.1.0]hexan-6-amine Dihydrochloride (CAS 1394662-71-5)

The compound 3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride (CAS 1394662-71-5) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a benzyl-substituted azabicyclo core with a dihydrochloride salt form, enhancing its solubility and stability for various applications. Researchers are increasingly exploring its potential as a building block for central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter pathways.

In recent years, the demand for novel heterocyclic compounds like 3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine has surged due to their versatility in drug discovery. This compound’s rigid bicyclic structure offers distinct conformational advantages, making it valuable for designing high-affinity ligands targeting GPCRs or ion channels. Its dihydrochloride salt form further improves bioavailability, a critical factor addressed in modern preclinical development workflows.

One of the most searched questions in scientific forums revolves around the synthetic routes for azabicyclo compounds. The synthesis of CAS 1394662-71-5 typically involves ring-closing strategies and N-benzylation steps, followed by salt formation. Researchers emphasize optimizing reaction conditions to achieve high yields while minimizing byproducts—a topic frequently discussed in green chemistry initiatives. The compound’s chiral centers also make it relevant to asymmetric synthesis studies, aligning with trends in enantioselective catalysis.

From a therapeutic perspective, 3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride is often compared to other neurologically active scaffolds due to its potential blood-brain barrier (BBB) permeability. Computational studies highlight its logP and PSA values, which are key metrics in ADMET profiling. These properties resonate with current industry focus on CNS drug optimization, particularly for conditions like neuropathic pain or mood disorders.

Another trending discussion involves the scale-up challenges of such specialized intermediates. While CAS 1394662-71-5 is primarily used in milligram-scale research, its transition to kilogram-scale production requires careful consideration of purification techniques and cost-effective reagents. This aligns with broader market demands for custom synthesis solutions that balance quality and scalability.

In analytical chemistry, the characterization of 3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride relies on advanced techniques like HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for reproducibility, a recurring theme in QC/QA protocols. The compound’s stability under various pH conditions is also a frequent subject of accelerated degradation studies, reflecting the growing emphasis on formulation robustness.

To summarize, CAS 1394662-71-5 represents a compelling case study in medicinal chemistry innovation. Its structural features and functional adaptability position it as a valuable candidate for targeted molecular design, while its synthesis and application challenges mirror larger industry priorities. As research continues to evolve, this compound is likely to remain a focal point in discussions about next-generation pharmacophores and sustainable synthetic methodologies.